Cas no 1261494-35-2 (4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE)

• Product Name: 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE
• CAS No: 1261494-35-2
• CID: 4583626
• PubChem ID: 15136787
• Update Time: 2025-10-29

4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE

Additional information on 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE

Professional Introduction to 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE (CAS No. 1261494-35-2)

4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE, identified by the Chemical Abstracts Service Number (CAS No.) 1261494-35-2, is a highly versatile intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyrimidine derivatives family, characterized by its chlorinated and carbonyl-functionalized structure, which makes it a valuable building block for the development of various bioactive molecules.

The structural framework of 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE consists of a pyrimidine ring substituted with a chlorine atom at the 4-position and a carbonyl chloride group at the 5-position. This unique arrangement imparts reactivity that is exploited in synthetic pathways, particularly in the formation of amides, esters, and other heterocyclic compounds. The presence of both electron-withdrawing and electron-donating groups on the pyrimidine ring enhances its utility in constructing complex molecular architectures.

In recent years, 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE has garnered significant attention in the pharmaceutical industry due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). One of the most notable applications is in the development of antiviral and anticancer agents. The compound’s ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, facilitating the creation of molecules with targeted biological activities.

Recent research has highlighted the compound’s utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE can be modified to produce inhibitors that selectively target specific kinases involved in disease pathways. This approach has shown promise in preclinical trials, where such inhibitors exhibit potent activity against tumor cell lines while maintaining favorable pharmacokinetic profiles.

The agrochemical sector has also benefited from the applications of 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE. Its derivatives are being explored as intermediates for herbicides and fungicides, where their structural features contribute to enhanced efficacy and environmental compatibility. The ability to modify the pyrimidine core allows chemists to fine-tune properties such as solubility, stability, and bioavailability, making it an attractive candidate for crop protection agents.

From a synthetic chemistry perspective, 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE serves as a key starting material for constructing more complex heterocycles. Its reactivity with nucleophiles enables the formation of C-N bonds, which are fundamental in many biologically active compounds. Additionally, its compatibility with various reaction conditions—such as palladium-catalyzed cross-coupling reactions—makes it a versatile tool for medicinal chemists seeking to diversify their molecular libraries.

The compound’s commercial availability and scalability have further solidified its role in industrial applications. Manufacturers specializing in fine chemicals provide high-purity 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE tailored to meet the stringent requirements of pharmaceutical and chemical research laboratories. This ensures that researchers can reliably incorporate this intermediate into their synthetic workflows without compromising on quality or yield.

As research continues to evolve, new methodologies for utilizing 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE are being developed. Advances in flow chemistry and continuous manufacturing processes have opened up possibilities for more efficient and sustainable production methods. These innovations not only improve the accessibility of the compound but also align with global efforts to reduce waste and energy consumption in chemical synthesis.

The future prospects for 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE are promising, with ongoing studies exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. By leveraging its structural flexibility, researchers aim to develop novel compounds that address unmet medical needs. The compound’s well-documented reactivity ensures that it will remain a cornerstone in synthetic chemistry for years to come.

In conclusion, 4-CHLOROPYRIMIDINE-5-CARBONYL CHLORIDE (CAS No. 1261494-35-2) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it indispensable for chemists working on drug discovery and industrial processes. As scientific understanding advances, this compound will undoubtedly continue to play a pivotal role in innovation within the chemical sciences.